Cas no 1351615-72-9 (1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride)

• Product Name: 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride
• CAS No: 1351615-72-9
• MF: C₁₅H₂₁Cl₂FN₄
• MW: 347.258444547653
• CID: 5950920
• PubChem ID: 71780034
• Update Time: 2025-06-08

1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride
• 1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride
• 1-[(2-fluorophenyl)methyl]-4-(1-methylimidazol-2-yl)piperazine;dihydrochloride
• 1351615-72-9
• F5096-0072
• 1-[(2-fluorophenyl)methyl]-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride
• AKOS026700505

• Inchi： 1S/C15H19FN4.2ClH/c1-18-7-6-17-15(18)20-10-8-19(9-11-20)12-13-4-2-3-5-14(13)16;;/h2-7H,8-12H2,1H3;2*1H
• InChI Key： MEIGWMGIDGWHOS-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC=CC=1CN1CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 346.1127302g/mol
• Monoisotopic Mass: 346.1127302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.3Ų

Additional information on 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride

1-(2-Fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine Dihydrochloride (CAS No. 1351615-72-9): An Overview

1-(2-Fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride (CAS No. 1351615-72-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its potential therapeutic applications. This compound, also known as FMPMP, is a derivative of piperazine and imidazole, both of which are widely studied for their pharmacological properties.

The molecular structure of 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride consists of a piperazine ring linked to a fluorinated phenyl group and a substituted imidazole ring. The presence of the fluorine atom in the phenyl group enhances the compound's lipophilicity, which can influence its bioavailability and tissue distribution. The dihydrochloride salt form ensures better solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of FMPMP in treating various neurological disorders. One notable area of research is its application in the treatment of depression and anxiety disorders. Preclinical studies have shown that FMPMP exhibits potent serotonin receptor agonist activity, particularly at the 5-HT_1A receptor, which is known to play a crucial role in modulating mood and anxiety. This property makes it a promising candidate for developing novel antidepressant and anxiolytic drugs.

In addition to its potential as an antidepressant, FMPMP has also been investigated for its neuroprotective effects. Research has demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that FMPMP may have broader therapeutic applications beyond mood disorders.

The pharmacokinetic profile of 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride has been extensively studied to optimize its use in clinical settings. It has been found to have good oral bioavailability and a favorable half-life, which are important considerations for drug development. However, like many new compounds, it is subject to rigorous safety and efficacy testing before it can be approved for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of FMPMP in treating depression and anxiety disorders. Early results from phase I trials have shown promising outcomes, with patients reporting significant improvements in mood and anxiety symptoms with minimal side effects. These preliminary findings have generated considerable interest among researchers and clinicians alike.

Beyond its therapeutic applications, FMPMP has also been used as a tool compound in basic research to study the mechanisms underlying serotonin receptor signaling. Its selective agonist activity at the 5-HT_1A receptor makes it a valuable tool for understanding the complex interactions between neurotransmitters and their receptors in the brain.

In conclusion, 1-(2-fluorophenyl)methyl-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride (CAS No. 1351615-72-9) is a promising compound with a wide range of potential applications in both clinical and research settings. Its unique molecular structure and pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As research continues to advance, it is likely that we will gain even more insights into the full potential of this compound.